Cas no 1378260-76-4 (3-aminobicyclo[3.2.1]octan-8-ol)

• Product Name: 3-aminobicyclo[3.2.1]octan-8-ol
• CAS No: 1378260-76-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4592377
• Update Time: 2025-05-20

3-aminobicyclo[3.2.1]octan-8-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-bicyclo[3.2.1]octan-8-ol
• 3-AMINOBICYCLO[3.2.1]OCTAN-8-OL
• SB11285
• (3-exo,8-syn)-3-Aminobicyclo[3.2.1]octan-8-ol
• 3-aminobicyclo[3.2.1]octan-8-ol

• Inchi： 1S/C8H15NO/c9-7-3-5-1-2-6(4-7)8(5)10/h5-8,10H,1-4,9H2
• InChI Key： OQEQDEPUUVCWCA-UHFFFAOYSA-N
• SMILES： OC1C2CC(CC1CC2)N

Computed Properties

• Exact Mass: 141.115364g/mol
• Monoisotopic Mass: 141.115364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.2
• Molecular Weight: 141.21g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 3-aminobicyclo[3.2.1]octan-8-ol

3-Aminobicyclo[3.2.1]octan-8-ol: A Comprehensive Overview

3-Aminobicyclo[3.2.1]octan-8-ol, also known by its CAS number 1378260-76-4, is a bicyclic amine alcohol with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are characterized by their rigid, three-dimensional structures that often exhibit interesting biological activities and synthetic potential.

The molecular structure of 3-Aminobicyclo[3.2.1]octan-8-ol consists of a bicyclo[3.2.1]octane framework with an amino group (-NH₂) at the 3-position and a hydroxyl group (-OH) at the 8-position. This arrangement imparts the molecule with both amine and alcohol functionalities, making it versatile for various chemical transformations and applications.

Recent studies have highlighted the potential of bicyclic amines like 3-Aminobicyclo[3.2.1]octan-8-ol in drug discovery, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The rigid bicyclic framework is known to enhance molecular stability and improve binding affinity to target proteins, making it an attractive scaffold for medicinal chemists.

In terms of synthesis, several methods have been reported for the preparation of 3-Aminobicyclo[3.2.1]octan-8-ol. One common approach involves the cycloaddition of appropriate dienes and dienophiles followed by functionalization to introduce the amino and hydroxyl groups. Researchers have also explored alternative routes, such as ring-closing metathesis and enzymatic catalysis, to optimize the synthesis process and improve yields.

The biological activity of 3-Aminobicyclo[3.2.1]octan-8-ol has been studied in various contexts, including its role as a precursor for more complex molecules with therapeutic potential. For instance, derivatives of this compound have shown promise in anti-inflammatory and antitumor assays, suggesting its utility in developing novel pharmaceutical agents.

In addition to its direct applications, 3-Aminobicyclo[3.2.1]octan-8-ol serves as a valuable building block in organic synthesis due to its ability to undergo a wide range of reactions, such as nucleophilic substitutions, additions, and condensations. Its reactivity is further enhanced by the presence of both amino and hydroxyl groups, which can act as nucleophilic or electrophilic sites depending on the reaction conditions.

The study of bicyclic compounds, including 3-Aminobicyclo[3.2.1]octan-8-ol, continues to be an active area of research driven by their unique properties and potential applications in medicine and materials science.